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Compound of Interest

Ethyl 7-(3-amino-2,4,6-
Compound Name: -
triiodophenyl)heptanoate

CAS No.: 161466-39-3

Cat. No.: B041215

L J

Ethyl 7-(3-amino-2,4,6-triiodophenyl)heptanoate is a halogenated aromatic compound with
a molecular structure suggesting its potential as a precursor or a research chemical in the
development of non-ionic X-ray contrast agents. The defining feature of this molecule is the
triiodinated phenyl ring attached to a heptanoate ester chain. The high atomic number of iodine
atoms is responsible for absorbing X-rays, a fundamental property exploited in medical
imaging.[1][2] While this specific molecule is listed commercially, it is noted as a product for
early discovery research for which analytical data is not extensively provided. Consequently,
this guide will leverage data from structurally analogous and well-characterized compounds,
such as lopanoic Acid, to infer and discuss its chemical properties, synthesis, and potential
applications.[2][3][4][5][6]

Chemical Structure and Inferred Physicochemical
Properties

The molecular structure of Ethyl 7-(3-amino-2,4,6-triiodophenyl)heptanoate consists of a
central benzene ring substituted with three iodine atoms, an amino group, and a 7-
ethoxycarbonylheptyl side chain. This combination of a lipophilic aliphatic chain and a heavily
substituted aromatic core will dictate its physical and chemical behavior.

Table 1: Inferred Physicochemical Properties of Ethyl 7-(3-amino-2,4,6-
triiodophenyl)heptanoate
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Rationale/Analogous

Property Inferred Value/Observation
Compound
Molecular Formula C15H20I3NO2 Confirmed from supplier data.
] Calculated from the molecular
Molecular Weight 627.04 g/mol
formula.
Likely a white to light yellow or Based on the appearance of
Appearance ] ] ] )
light brown solid. lopanoic Acid.[2][3]
Practically insoluble in water; Inferred from the solubility of
N soluble in organic solvents like lopanoic Acid and the
Solubility ]
ethanol, acetone, and dimethyl  presence of the long alkyl
sulfoxide (DMSO). chain.[5][7]
Expected to be in the range of Based on the melting point of
Melting Point 150-160°C, likely with lopanoic Acid (150-156°C).[2]
decomposition. [5]
Sensitive to light. Should be lodinated compounds,
Stability stored in a tightly closed including lopanoic Acid, are

container, protected from light.

known to be light-sensitive.[5]

Proposed Synthesis and Purification

A plausible synthetic route to Ethyl 7-(3-amino-2,4,6-triiodophenyl)heptanoate would involve

a multi-step process, likely starting from a commercially available aminophenyl derivative,

followed by iodination and subsequent alkylation. The following is a proposed, logical synthesis

pathway.

Hypothetical Synthesis Protocol

o Step 1: lodination of 3-Aminophenylacetic Acid. 3-Aminophenylacetic acid can be tri-

iodinated using an iodine source such as iodine monochloride in an appropriate solvent. This

electrophilic aromatic substitution is directed by the activating amino group.

o Step 2: Protection of the Amino Group. The resulting 3-amino-2,4,6-triiodophenylacetic acid

would then have its amino group protected, for example, by acetylation with acetic
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anhydride, to prevent side reactions in the subsequent steps.

o Step 3: Chain Elongation. The protected intermediate can undergo chain elongation. One
possible method is conversion to the corresponding acid chloride followed by a reaction with
a suitable organocadmium or organocuprate reagent derived from a 6-carbon chain. A more
modern approach might involve cross-coupling reactions.

o Step 4: Esterification. The resulting carboxylic acid is then esterified to the ethyl ester using
ethanol under acidic conditions (e.g., Fischer esterification with sulfuric acid catalyst).[8]

o Step 5: Deprotection of the Amino Group. Finally, the protecting group on the amino function
is removed to yield the target compound, Ethyl 7-(3-amino-2,4,6-
triiodophenyl)heptanoate.

Synthesis Workflow Diagram

Proposed Synthesis Pathway

Click to download full resolution via product page

Caption: A proposed multi-step synthesis workflow for Ethyl 7-(3-amino-2,4,6-
triiodophenyl)heptanoate.

Purification

The crude product would likely be purified by column chromatography on silica gel, followed by
recrystallization from a suitable solvent system, such as ethanol/water, to obtain the final
product of high purity.

Chemical Reactivity and Stability

The reactivity of Ethyl 7-(3-amino-2,4,6-triiodophenyl)heptanoate is governed by its
functional groups:
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e Amino Group: The aromatic amino group can undergo reactions typical of anilines, such as
diazotization, acylation, and alkylation. Its basicity is reduced due to the electron-withdrawing
effects of the iodine atoms.

o Ester Group: The ethyl ester is susceptible to hydrolysis under both acidic and basic
conditions to yield the corresponding carboxylic acid.

o Aromatic Ring and C-I Bonds: The carbon-iodine bonds are the most labile part of the
molecule and can be cleaved under certain conditions, such as exposure to UV light or high
temperatures, leading to the liberation of iodide.[9] Studies on iodinated contrast media have
shown that they are generally chemically stable but can degrade under specific
environmental conditions or upon exposure to high-energy radiation.[1]

Analytical Characterization

A comprehensive analytical workflow is crucial to confirm the identity and purity of the
synthesized compound.

Analytical Workflow Diagram

Analytical Characterization Workflow
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Caption: A comprehensive analytical workflow for the characterization of the target compound.
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Key Analytical Techniques

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be essential to
confirm the carbon-hydrogen framework and the successful incorporation of the ethyl
heptanoate chain.

e Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the molecular
weight and isotopic pattern characteristic of a tri-iodinated compound.

o Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR would identify the key functional
groups, including the N-H stretches of the amino group, C=0 stretch of the ester, and the
aromatic C-H and C-C vibrations.

e High-Performance Liquid Chromatography (HPLC): HPLC with UV detection would be the
primary method for assessing the purity of the final compound.

o Elemental Analysis: This would determine the percentage composition of C, H, N, and I,
providing further confirmation of the empirical formula.

Exemplary HPLC Protocol for Purity Assessment

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pym).

+ Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% trifluoroacetic acid).
» Flow Rate: 1.0 mL/min.

o Detection: UV at 254 nm.

* Injection Volume: 10 pL.

o Sample Preparation: Dissolve a small amount of the compound in the initial mobile phase
composition.

Potential Applications and Future Research

Given its structure, Ethyl 7-(3-amino-2,4,6-triiodophenyl)heptanoate is a prime candidate for
investigation in several areas of drug development and medical imaging:
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» Precursor for Non-ionic X-ray Contrast Agents: The core structure is highly similar to that of
established contrast agents. The amino and ester functionalities provide handles for further
chemical modification to improve properties like water solubility and reduce toxicity.

e Research Tool for Thyroid Hormone Studies: Some iodinated compounds, like lopanoic Acid,
are known to interact with thyroid hormone pathways.[6] This molecule could be used as a
research tool to study these interactions.[2]

o Development of Novel Radioligands: With appropriate radiolabeling (e.g., with lodine-125),
this compound could be explored as a potential radioligand for imaging studies.[10]

Future research should focus on the complete synthesis and full analytical characterization of
this compound. In vitro and in vivo studies would then be necessary to evaluate its efficacy as a
contrast agent, its toxicological profile, and its pharmacokinetic and pharmacodynamic
properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6-triiodophenyl-heptanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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